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Compound of Interest

Compound Name: Ethylidenecyclohexane

Cat. No.: B092872

Essential Safety and Handling Guide for
Ethylidenecyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Ethylidenecyclohexane, ensuring the well-being of laboratory personnel and adherence to
safety protocols. The following procedures are designed to be clear, concise, and directly
applicable to a laboratory setting.

l. Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment is the first line of defense against
chemical exposure. For Ethylidenecyclohexane, a flammable and potentially irritating
compound, the following PPE is mandatory.

Quantitative Data on Glove Selection:

Due to the limited direct testing data for Ethylidenecyclohexane, data for Cyclohexane is used
as a conservative proxy due to its similar chemical structure and properties. Breakthrough time
(BTT) indicates the time it takes for the chemical to permeate the glove material.
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. Breakthrough Time Recommendation for
Glove Material ] .
(minutes) for Cyclohexane Ethylidenecyclohexane

Suitable for incidental splash

protection only.[2] Change

Nitrile Rubber 10 - 30[1] _ _

gloves immediately upon

contact.

Recommended for extended
Neoprene > 480[1] )

handling.

Recommended for extended
Butyl Rubber > 480][3] )

handling and bulk transfers.

] Excellent resistance, suitable

Viton™ > 480[3]

for prolonged contact.

Summary of Required PPE:

» Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required. A
face shield should be worn over goggles when there is a significant risk of splashing.

» Hand Protection: For incidental contact, nitrile gloves (minimum 5 mil thickness) are
acceptable, but must be replaced immediately upon contamination.[2] For prolonged contact
or handling larger quantities, neoprene or butyl rubber gloves are recommended.[1][3]
Always inspect gloves for tears or degradation before use.

o Body Protection: A flame-resistant lab coat is required. When handling larger volumes, a
chemical-resistant apron over the lab coat is recommended. Full-length pants and closed-toe
shoes are mandatory in the laboratory at all times.

» Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
required when handling Ethylidenecyclohexane outside of a certified chemical fume hood
or in situations where the permissible exposure limit may be exceeded.

Il. Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is crucial for minimizing risks associated with
flammable liquids like Ethylidenecyclohexane.

Experimental Workflow for Safe Handling:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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